Cas no 24242-20-4 (5-Aminopicolinic Acid)

• Product Name: 5-Aminopicolinic Acid
• CAS No: 24242-20-4
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD02684600
• CID: 52464
• PubChem ID: 125308057
• Update Time: 2025-06-08

5-Aminopicolinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-pyridinecarboxylic acid
• 5-Aminopicolinic acid
• 5-Aminopyridine-2-carboxylic acid
• 3-Amino-6-pyridinecarboxyamide
• 3-amino-pyridine-6-carboxylic acid
• 5-Amino-2-carboxypyridine
• 5-Amino-2-picolinic acid
• 5-amino-2-pyridinecarboxylic acid 5-Amino-2-picolinic acid
• 5-amino-2-pyridinecarboxylic acid hydrochloride
• 5-aminopyridine-2-carbonic acid
• 5-aminopyridinecarboxylic acid
• 5-Amino-pyridine-2-carboxylic acid
• 5-Aminopicolinic Acid

• MDL： MFCD02684600
• Inchi： 1S/C6H6N2O2/c7-4-1-2-5(6(9)10)8-3-4/h1-3H,7H2,(H,9,10)
• InChI Key： WDJARUKOMOGTHA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.417
• Melting Point: 218°C(dec.)(lit.)
• Boiling Point: 420℃ at 760 mmHg
• Flash Point: 420.758 °C at 760 mmHg
• Refractive Index: 1.649
• PSA: 76.21000
• LogP: 0.94320
• Solubility: Not determined

5-Aminopicolinic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• HazardClass：IRRITANT
• TSCA：N
• Storage Condition：Store at room temperature

Additional information on 5-Aminopicolinic Acid

Comprehensive Overview of 5-Aminopicolinic Acid (CAS No. 24242-20-4): Properties, Applications, and Industry Insights

5-Aminopicolinic Acid (CAS No. 24242-20-4), a heterocyclic organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. As a derivative of picolinic acid, this compound features an amino group at the 5-position, enhancing its reactivity and functionality. Researchers and manufacturers increasingly seek high-purity 5-Aminopicolinic Acid for applications ranging from drug intermediates to metal chelating agents, aligning with trends in sustainable chemistry and precision synthesis.

The growing demand for 5-Aminopicolinic Acid suppliers reflects its role in developing crop protection chemicals and pharmaceutical APIs. Recent studies highlight its potential as a building block for biodegradable herbicides, addressing environmental concerns in agriculture. Analytical techniques like HPLC analysis of 5-Aminopicolinic Acid ensure quality control, while advancements in green synthesis methods optimize production efficiency—topics frequently searched in academic and industrial databases.

From a molecular perspective, the CAS 24242-20-4 compound exhibits unique hydrogen bonding capabilities, making it valuable in crystal engineering. Its pKa value (approximately 4.8 for the carboxylic group) influences solubility profiles, a critical parameter for formulators. The compound's thermal stability (decomposition above 240°C) and spectral properties (characteristic IR absorption at 1680 cm⁻¹ for C=O stretch) are well-documented in chemical characterization literature.

Innovative applications of 5-Amino-2-pyridinecarboxylic acid (alternative IUPAC name) include its use in fluorescence probes for biochemical assays and as a ligand in catalytic systems. Patent analyses reveal its incorporation in anticancer drug candidates, with particular interest in kinase inhibition mechanisms. These developments correlate with rising searches for functionalized picolinic acid derivatives and nitrogen-containing heterocycles in medicinal chemistry.

Quality specifications for 24242-20-4 material typically require ≥98% purity (verified by NMR spectroscopy), with strict limits on heavy metal content. Storage recommendations emphasize protection from moisture (desiccated at 2-8°C) to prevent degradation pathways. Current market analyses project growth in the fine chemicals sector for such specialized intermediates, driven by demand in Asian pharmaceutical hubs.

Environmental and regulatory aspects of 5-Aminopicolinic Acid production adhere to REACH compliance standards, with biodegradability studies showing >60% mineralization in 28 days (OECD 301B). These eco-profile characteristics respond to industry demands for sustainable synthetic routes, a trending topic in green chemistry forums. Technical bulletins often address solvent selection for crystallization processes to minimize environmental impact.

Future research directions for CAS No. 24242-20-4 may explore its coordination chemistry with transition metals for material science applications, or its potential in peptide mimetics design. The compound's structure-activity relationships continue to be investigated through computational modeling studies, another area witnessing increased search volume among chemists and computational researchers.